Cas no 3263-99-8 ((2-amino-2-oxo-1-phenylethyl)azanium;bromide)

• Product Name: (2-amino-2-oxo-1-phenylethyl)azanium;bromide
• CAS No: 3263-99-8
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 1451374
• PubChem ID: 18627
• Update Time: 2025-04-20

(2-amino-2-oxo-1-phenylethyl)azanium;bromide Chemical and Physical Properties

Names and Identifiers

• (2-amino-2-oxo-1-phenylethyl)azanium,bromide
• (2-amino-2-oxo-1-phenylethyl)azanium
• bromide
• ACETAMIDE, 2-AMINO-2-PHENYL-, HYDROBROMIDE
• 2-Amino-2-phenylacetamide hydrobromide
• alpha-Amino-alpha-phenylacetamid hydrobromid
• 3263-99-8
• alpha-Amino-alpha-phenylacetamid hydrobromid [German]
• (2-amino-2-oxo-1-phenylethyl)azanium;bromide

• Inchi： 1S/C8H10N2O.BrH/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7H,9H2,(H2,10,11);1H
• InChI Key： KDLBLESZENLFHD-UHFFFAOYSA-N
• SMILES： [Br-].O=C(C(C1C=CC=CC=1)[NH3+])N

Computed Properties

• Exact Mass: 218.9194
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 61.67